N-cyclohexyl-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide

• IUPAC Name: N-cyclohexyl-2-(2-oxobenzo[cd]indol-1-yl)acetamide
• InChI: InChI=1S/C19H20N2O2/c22-17(20-14-8-2-1-3-9-14)12-21-16-11-5-7-13-6-4-10-15(18(13)16)19(21)23/h4-7,10-11,14H,1-3,8-9,12H2,(H,20,22)
• InChI Key: DYQWFIQHYAYYPM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CN2C3=CC=CC4=C3C(=CC=C4)C2=O
• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol
• Solubility: 1.8 [ug/mL] (The mean of the results at pH 7.4)

Description

N-cyclohexyl-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide, also known as OBA, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. OBA is a synthetic compound that is structurally similar to indole-2-carboxamide, a compound that has been shown to have anti-inflammatory and anti-cancer properties.

Mechanism of Action

The mechanism of action of N-cyclohexyl-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide involves the inhibition of PCAF activity. PCAF is a histone acetyltransferase (HAT) enzyme that is involved in the acetylation of histones, which plays a role in the regulation of gene expression. Inhibition of PCAF activity by N-cyclohexyl-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide has been shown to result in the downregulation of genes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
N-cyclohexyl-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that N-cyclohexyl-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide inhibits the growth of cancer cells and reduces inflammation. N-cyclohexyl-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide has also been shown to inhibit the activity of other HAT enzymes, including p300 and GCN5, which are involved in the regulation of gene expression. In vivo studies have shown that N-cyclohexyl-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide has anti-inflammatory effects in animal models of inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclohexyl-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide in lab experiments is that it is a synthetic compound that can be easily synthesized in large quantities with high purity. This makes it a valuable compound for scientific research. However, one limitation of using N-cyclohexyl-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide in lab experiments is that its mechanism of action is not fully understood. Further research is needed to elucidate the exact mechanism of action of N-cyclohexyl-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide.

Future Directions

There are several future directions for research involving N-cyclohexyl-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide. One direction is to further investigate its anti-cancer properties and its potential as a candidate for the development of anti-cancer drugs. Another direction is to investigate its potential as a candidate for the development of anti-inflammatory drugs. Additionally, further research is needed to elucidate the exact mechanism of action of N-cyclohexyl-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide and its potential interactions with other proteins and enzymes.

Synthesis Methods

The synthesis of N-cyclohexyl-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide involves the reaction of cyclohexylamine with 2-(2-oxobenzo[cd]indol-1(2H)-yl)acetyl chloride. The reaction is carried out in the presence of a base such as triethylamine or pyridine. The resulting product is purified using column chromatography to obtain pure N-cyclohexyl-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide. The synthesis method of N-cyclohexyl-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide has been optimized to produce high yields and purity, making it a valuable compound for scientific research.

Scientific Research Applications

N-cyclohexyl-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide has been shown to have potential applications in scientific research, particularly in the field of drug discovery. N-cyclohexyl-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide has been found to inhibit the activity of a protein called p300/CBP-associated factor (PCAF), which is involved in the regulation of gene expression. Inhibition of PCAF has been shown to have anti-cancer properties, making N-cyclohexyl-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide a potential candidate for the development of anti-cancer drugs. Additionally, N-cyclohexyl-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide has been shown to have anti-inflammatory properties, making it a potential candidate for the development of anti-inflammatory drugs.